7-(2-Chloro-4-nitrophenoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran

• CAS RN: 83054-76-6
• Molecular Formula: C16H14ClNO4
• Molecular Weight: 319.74 g/mol
• IUPAC Name: 7-(2-chloro-4-nitrophenoxy)-2,2-dimethyl-3H-1-benzofuran
• InChI: InChI=1S/C16H14ClNO4/c1-16(2)9-10-4-3-5-14(15(10)22-16)21-13-7-6-11(18(19)20)8-12(13)17/h3-8H,9H2,1-2H3
• InChI Key: BPMIFDLPVWMYNF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OC3=C(C=C(C=C3)[N+](=O)[O-])Cl)C

Description

7-(2-Chloro-4-nitrophenoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran is a useful research compound. Its molecular formula is C16H14ClNO4 and its molecular weight is 319.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture containing 32.63 g (0.236 mole) of anhydrous potassium carbonate and 30.41 g (0.158 mole) of 3,4-dichloro-1-nitrobenzene in 250 ml of dry DMF at room temperature and under an atmosphere of nitrogen was added 30.88 g (0.188 mole) of 2,3-dihydro-2,2-dimethyl-7-hydroxybenzofuran. The reaction mixture was then placed in an oil bath and heated to 110° C. for 20 hours The reaction mixture was cooled to room temperature. The DMF was removed under vacuum. The residue was dissolved in 1.5 L of 1:1 ethylacetate:ether and 300 ml of water. The layers were separated. The organic layer was washed twice with 5% NaOH, twice with H2O and once with a saturated aqueous NaCl solution. After drying over anhydrous Na2SO4, removal of the solvents afforded 48.42 g of a light tan solid. This was recrystallized from hexane:ethyl acetate to afford 44.19 g of white crystals mp 132°-133° C. NMR (CDCl3): δ1.42 (s, 6H), 3.05 (s, 2H), 6.5-7.2 (m, 4H), 7.95 (doft, J=9, 2 Hz, 1H), 8.28 (d, J=2 Hz, 1H).